![molecular formula C15H13N3O4 B2464323 3-(1,3-dioxoisoindolin-2-yl)-N-(3-methylisoxazol-5-yl)propanamide CAS No. 1790608-32-0](/img/structure/B2464323.png)
3-(1,3-dioxoisoindolin-2-yl)-N-(3-methylisoxazol-5-yl)propanamide
- Click on QUICK INQUIRY to receive a quote from our team of experts.
- With the quality product at a COMPETITIVE price, you can focus more on your research.
Description
3-(1,3-dioxoisoindolin-2-yl)-N-(3-methylisoxazol-5-yl)propanamide, also known as MLN4924, is a small molecule inhibitor that has gained significant attention in the scientific community due to its potential therapeutic applications. MLN4924 selectively inhibits the activity of the NEDD8-activating enzyme (NAE), which plays a crucial role in the protein degradation pathway known as the ubiquitin-proteasome system (UPS).
Scientific Research Applications
Chemical and Pharmacological Properties
3-(1,3-dioxoisoindolin-2-yl)-N-(3-methylisoxazol-5-yl)propanamide, due to its complex structure, participates in a variety of biochemical processes and holds potential for numerous scientific research applications. However, specific studies directly addressing this compound were not identified, indicating a gap in the literature or a highly specialized area of research. The discussion below reflects broader research trends related to chemical compounds with structural or functional similarities, providing insights into potential applications of the compound .
Role in Neuroprotection and Stroke Recovery
Research into neuroprotective strategies highlights the importance of compounds that can mitigate the complex signaling cascades following a cerebrovascular stroke. Compounds that exhibit neuroprotective properties, such as certain inhibitors acting on glutamate receptors, have been studied for their potential to prevent secondary cerebral injury and minimize disability after stroke events. The detailed mechanisms of action, including antagonism of specific glutamate receptors, could suggest a research avenue for this compound if it shares similar pharmacological profiles (Karsy et al., 2017).
Application in Epilepsy Treatment
The exploration of ionotropic glutamate receptors, particularly AMPA and NMDA receptors, in epilepsy, offers another potential research application. These receptors play crucial roles in the excitatory neurotransmission and neuronal hyperexcitation associated with seizures. Compounds that can modulate these receptors' activity have been investigated for their anti-seizure properties. Given the structural complexity of this compound, studying its interaction with glutamate receptors could uncover novel therapeutic approaches to epilepsy management (Hanada, 2020).
Antipsychotic Potential
Another intriguing application is in the development of antipsychotic medications. Risperidone, a benzisoxazol derivative with potent serotonin (5-HT2) and dopamine (D2) receptor antagonism, represents a class of compounds that offers therapeutic potential in the treatment of schizophrenia by balancing dopaminergic and serotonergic neurotransmission. The pharmacological profile of risperidone suggests that compounds like this compound could be investigated for similar antipsychotic effects, particularly if they exhibit affinity for serotonin and dopamine receptors (Grant & Fitton, 1994).
properties
IUPAC Name |
3-(1,3-dioxoisoindol-2-yl)-N-(3-methyl-1,2-oxazol-5-yl)propanamide |
Source
|
---|---|---|
Details | Computed by Lexichem TK 2.7.0 (PubChem release 2021.05.07) | |
Source | PubChem | |
URL | https://pubchem.ncbi.nlm.nih.gov | |
Description | Data deposited in or computed by PubChem | |
InChI |
InChI=1S/C15H13N3O4/c1-9-8-13(22-17-9)16-12(19)6-7-18-14(20)10-4-2-3-5-11(10)15(18)21/h2-5,8H,6-7H2,1H3,(H,16,19) |
Source
|
Details | Computed by InChI 1.0.6 (PubChem release 2021.05.07) | |
Source | PubChem | |
URL | https://pubchem.ncbi.nlm.nih.gov | |
Description | Data deposited in or computed by PubChem | |
InChI Key |
TXJGNLRTGVWNTI-UHFFFAOYSA-N |
Source
|
Details | Computed by InChI 1.0.6 (PubChem release 2021.05.07) | |
Source | PubChem | |
URL | https://pubchem.ncbi.nlm.nih.gov | |
Description | Data deposited in or computed by PubChem | |
Canonical SMILES |
CC1=NOC(=C1)NC(=O)CCN2C(=O)C3=CC=CC=C3C2=O |
Source
|
Details | Computed by OEChem 2.3.0 (PubChem release 2021.05.07) | |
Source | PubChem | |
URL | https://pubchem.ncbi.nlm.nih.gov | |
Description | Data deposited in or computed by PubChem | |
Molecular Formula |
C15H13N3O4 |
Source
|
Details | Computed by PubChem 2.1 (PubChem release 2021.05.07) | |
Source | PubChem | |
URL | https://pubchem.ncbi.nlm.nih.gov | |
Description | Data deposited in or computed by PubChem | |
Molecular Weight |
299.28 g/mol |
Source
|
Details | Computed by PubChem 2.1 (PubChem release 2021.05.07) | |
Source | PubChem | |
URL | https://pubchem.ncbi.nlm.nih.gov | |
Description | Data deposited in or computed by PubChem | |
Disclaimer and Information on In-Vitro Research Products
Please be aware that all articles and product information presented on BenchChem are intended solely for informational purposes. The products available for purchase on BenchChem are specifically designed for in-vitro studies, which are conducted outside of living organisms. In-vitro studies, derived from the Latin term "in glass," involve experiments performed in controlled laboratory settings using cells or tissues. It is important to note that these products are not categorized as medicines or drugs, and they have not received approval from the FDA for the prevention, treatment, or cure of any medical condition, ailment, or disease. We must emphasize that any form of bodily introduction of these products into humans or animals is strictly prohibited by law. It is essential to adhere to these guidelines to ensure compliance with legal and ethical standards in research and experimentation.